N-(2-Bromobenzyl)-2-hydroxy-N-methylacetamide

• Molecular Formula: C10H12BrNO2
• Molecular Weight: 258.11 g/mol
• IUPAC Name: N-[(2-bromophenyl)methyl]-2-hydroxy-N-methylacetamide
• InChI: InChI=1S/C10H12BrNO2/c1-12(10(14)7-13)6-8-4-2-3-5-9(8)11/h2-5,13H,6-7H2,1H3
• InChI Key: ZLDUFBMRADMDLF-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1Br)C(=O)CO

Description

N-(2-Bromobenzyl)-2-hydroxy-N-methylacetamide is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of acetic acid [(2-bromo-benzyl)-methyl-carbamoyl]-methyl ester (11.0 g, 36.8 mmol) in methanol (250 mL) is added a solution of potassium carbonate (7.63 g, 55.2 mmol) in water (45 mL). After stirring for 90 minutes the reaction is concentrated to near dryness and then dissolved in dichloromethane. The resulting solution is washed with brine, dried with Na2SO4, filtered, and concentrated. The resulting residue is purified by silica gel flash chromatography (methanol-dichloromethane, 1:99 to 3:47) to furnish N-(2-bromo-benzyl)-2-hydroxy-N-methyl-acetamide; MS: (ESI) m/z 258.1, 260.1 (M+H)+.